[3-(9H-carbazol-9-yl)propyl](methyl)amine

• IUPAC Name: 3-carbazol-9-yl-N-methylpropan-1-amine
• InChI: InChI=1S/C16H18N2/c1-17-11-6-12-18-15-9-4-2-7-13(15)14-8-3-5-10-16(14)18/h2-5,7-10,17H,6,11-12H2,1H3
• InChI Key: IVDKNYHNTWVPMO-UHFFFAOYSA-N
• Canonical SMILES: CNCCCN1C2=CC=CC=C2C3=CC=CC=C31
• Molecular Formula: C16H18N2
• Molecular Weight: 238.33 g/mol

Description

“3-(9H-carbazol-9-yl)propylamine” is a chemical compound with the CAS Number: 23690-09-7. It has a molecular weight of 238.33. The IUPAC name for this compound is 3-(9H-carbazol-9-yl)-N-methylpropan-1-amine.

Synthesis Analysis

The synthesis of a similar compound, poly [N- (3- (9H-carbazol-9-yl)propyl)methacrylamide] (PCaPMA), has been presented in a study. The process involves the incorporation of the carbazole heterocycle, as a functional charge carrier transporting unit attached to a saturated polymethacrylamide backbone by a flexible alkyl chain.

Molecular Structure Analysis

The InChI code for “3-(9H-carbazol-9-yl)propylamine” is 1S/C16H18N2/c1-17-11-6-12-18-15-9-4-2-7-13(15)14-8-3-5-10-16(14)18/h2-5,7-10,17H,6,11-12H2,1H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“3-(9H-carbazol-9-yl)propylamine” has a molecular weight of 238.33. More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Organic Memory Devices

• . It exhibits a rewritable resistive memory effect, making it suitable for non-volatile memory applications.

Electrochemical Capacitors

• .

Mechanism of Action

Target of Action

It is known that carbazole-based compounds are often used as functional charge carrier transporting units .

Mode of Action

It has been suggested that the carbazole heterocycle in the compound facilitates resistive switching when an applied voltage is present .

Biochemical Pathways

It has been shown that carbazole-based compounds can influence resistive switching, which may have downstream effects on various biochemical pathways .

Result of Action

It is known that carbazole-based compounds can facilitate resistive switching, which may have various effects at the molecular and cellular level .

Action Environment

It is known that the properties of carbazole-based compounds can be influenced by the presence of an applied voltage .

Future Directions

The compound shows promising potential for the application in bistable memory devices. The device demonstrates a remarkable lifetime and remains persistent for more than 10^4 seconds under a static voltage of 0.5 V. This highlights its potential as a suitable material for organic memory devices.